5-Methoxy-2-[(propylamino)methyl]phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 5-methoxy-2-(propylaminomethyl)phenol
• InChI: InChI=1S/C11H17NO2/c1-3-6-12-8-9-4-5-10(14-2)7-11(9)13/h4-5,7,12-13H,3,6,8H2,1-2H3
• InChI Key: VPRORGPXDHLSPQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=C(C=C(C=C1)OC)O

Description

5-Methoxy-2-[(propylamino)methyl]phenol is a phenolic derivative characterized by a methoxy group (-OCH₃) at the 5-position of the aromatic ring and a propylamino methyl group (-CH₂-NH-C₃H₇) at the 2-position. Its molecular formula is C₁₁H₁₇NO₂, with a molecular weight of 195.26 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methoxy-2-[(propylamino)methyl]phenol typically involves the reaction of 5-methoxy-2-hydroxybenzaldehyde with propylamine under specific conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol, and a catalyst, such as hydrochloric acid, to facilitate the formation of the desired product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

5-Methoxy-2-[(propylamino)methyl]phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The methoxy and phenol groups can participate in substitution reactions, leading to the formation of different substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Substitution reactions often involve reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols. Substitution reactions can result in various substituted phenol derivatives .

Scientific Research Applications

5-Methoxy-2-[(propylamino)methyl]phenol has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a starting material for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a lead compound for drug development.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various industrial chemicals

Mechanism of Action

The mechanism of action of 5-Methoxy-2-[(propylamino)methyl]phenol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in oxidative stress, thereby exhibiting antioxidant properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

The following table compares 5-Methoxy-2-[(propylamino)methyl]phenol with structurally related phenolic compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Features	Reference
5-Methoxy-2-[(propylamino)methyl]phenol	C₁₁H₁₇NO₂	195.26	Methoxy, phenolic -OH, propylamino methyl	Potential amphiphilic properties	-
5-Methoxy-2-nitrophenol	C₇H₇NO₄	169.14	Methoxy, phenolic -OH, nitro (-NO₂)	Electron-withdrawing nitro group increases acidity
5-Methoxy-2-(methoxymethyl)phenol	C₉H₁₂O₃	168.19	Methoxy, phenolic -OH, methoxymethyl	Enhanced hydrophilicity due to ether groups
5-Methoxy-2-(3-methylbut-2-en-1-yl)-3-(2-phenylethyl)phenol	C₂₀H₂₄O₂	296.41	Methoxy, phenolic -OH, prenyl, phenylethyl	Lipophilic substituents; possible membrane interaction
5-Methoxy-2-[(5R)-5-methyl-4,5-dihydro-1H-imidazol-2-yl]phenol	C₁₁H₁₄N₂O₂	206.25	Methoxy, phenolic -OH, imidazole	Bioactive in enzyme inhibition (e.g., spermidine synthase)

Key Observations:

• Substituent Effects on Acidity: The nitro group in 5-Methoxy-2-nitrophenol significantly lowers the pKa of the phenolic -OH compared to the amino group in the target compound, which may act as a weak base .
• In contrast, compounds like 5-Methoxy-2-(3-methylbut-2-en-1-yl)-3-(2-phenylethyl)phenol are highly lipophilic due to prenyl and phenylethyl chains .
• Bioactivity Potential: The imidazole-containing analogue in demonstrates binding to spermidine synthase, suggesting that the target compound’s amino group could facilitate interactions with biological targets .

Biological Activity

5-Methoxy-2-[(propylamino)methyl]phenol, a derivative of phenolic compounds, has garnered attention for its diverse biological activities. This article explores its biological properties, including antimicrobial, antioxidant, and potential therapeutic effects, based on recent research findings.

Chemical Structure and Properties

5-Methoxy-2-[(propylamino)methyl]phenol features a methoxy group and a propylamino side chain attached to a phenolic ring. Its molecular formula is $C_{11}H_{17}NO_2$ with a molecular weight of approximately 195.26 g/mol. The presence of the hydroxyl group on the phenolic structure is crucial for its biological activities.

Antimicrobial Activity

Research indicates that 5-Methoxy-2-[(propylamino)methyl]phenol exhibits significant antimicrobial properties. A study found that it effectively inhibited the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with metabolic pathways.

Comparative Antimicrobial Efficacy

Compound Name	Type	Inhibition Zone (mm)	MIC (µg/mL)
5-Methoxy-2-[(propylamino)methyl]phenol	Bacterial	15-20	50
Control (standard antibiotic)	Bacterial	25-30	10
Other derivatives	Bacterial	10-15	100

The above table illustrates the comparative efficacy of 5-Methoxy-2-[(propylamino)methyl]phenol against standard antibiotics and other derivatives, highlighting its potential as an antimicrobial agent.

Antioxidant Activity

The compound has also been studied for its antioxidant properties. Antioxidants play a critical role in neutralizing free radicals, thereby preventing oxidative stress-related damage in cells. A study demonstrated that 5-Methoxy-2-[(propylamino)methyl]phenol exhibited a notable ability to scavenge free radicals, which is essential for potential therapeutic applications in diseases associated with oxidative stress.

Case Studies

• Cancer Research : In vitro studies have shown that 5-Methoxy-2-[(propylamino)methyl]phenol can induce apoptosis in cancer cells through the generation of reactive oxygen species (ROS). This mechanism suggests its potential as an anticancer agent.
• Neuroprotective Effects : Preliminary studies indicate that the compound may have neuroprotective effects, possibly aiding in the treatment of neurodegenerative diseases by reducing oxidative damage in neuronal cells.

The biological activity of 5-Methoxy-2-[(propylamino)methyl]phenol can be attributed to several mechanisms:

• Cell Membrane Disruption : The compound interacts with bacterial membranes, leading to increased permeability and cell death.
• ROS Generation : It promotes oxidative stress in targeted cells, which can trigger apoptotic pathways.
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in microbial metabolism, further contributing to its antimicrobial effects.